5-APDI (hydrochloride)
5-APDI (hydrochloride)
5-APDI is an indane with an amphetamine-like aminopropane group. It inhibits the uptake of serotonin, dopamine, and norepinephrine by crude synaptosomes (IC50 = 82, 1,847, and 849 nM, respectively). In discrimination studies using rats, 5-APDI fully substitutes for the entactogen N-methyl-1,3-dioxolyl-N-methylbutanamine but does not substitute for amphetamine. This product is intended for forensic and research applications.
Brand Name:
Vulcanchem
CAS No.:
152623-95-5
VCID:
VC0157918
InChI:
InChI=1S/C12H17N.ClH/c1-9(13)7-10-5-6-11-3-2-4-12(11)8-10;/h5-6,8-9H,2-4,7,13H2,1H3;1H
SMILES:
CC(CC1=CC2=C(CCC2)C=C1)N.Cl
Molecular Formula:
C12H18ClN
Molecular Weight:
211.733
5-APDI (hydrochloride)
CAS No.: 152623-95-5
Reference Standards
VCID: VC0157918
Molecular Formula: C12H18ClN
Molecular Weight: 211.733
CAS No. | 152623-95-5 |
---|---|
Product Name | 5-APDI (hydrochloride) |
Molecular Formula | C12H18ClN |
Molecular Weight | 211.733 |
IUPAC Name | 1-(2,3-dihydro-1H-inden-5-yl)propan-2-amine;hydrochloride |
Standard InChI | InChI=1S/C12H17N.ClH/c1-9(13)7-10-5-6-11-3-2-4-12(11)8-10;/h5-6,8-9H,2-4,7,13H2,1H3;1H |
Standard InChIKey | BYDGFBRMZHXMBV-UHFFFAOYSA-N |
SMILES | CC(CC1=CC2=C(CCC2)C=C1)N.Cl |
Description | 5-APDI is an indane with an amphetamine-like aminopropane group. It inhibits the uptake of serotonin, dopamine, and norepinephrine by crude synaptosomes (IC50 = 82, 1,847, and 849 nM, respectively). In discrimination studies using rats, 5-APDI fully substitutes for the entactogen N-methyl-1,3-dioxolyl-N-methylbutanamine but does not substitute for amphetamine. This product is intended for forensic and research applications. |
Synonyms | 5-(2-Aminopropyl)-2,3-dihydro-1H-indene;IAP;Indanylaminopropane |
Reference | 1.Monte, A.P.,Marona-Lewicka, D.,Cozzi, N.V., et al. Synthesis and pharmacological examination of benzofuran, indan, and tetralin analogues of 3,4-(methylenedioxy)amphetamine. Journal of Medicinal Chemistry 36, 3700-3706 (1993). |
PubChem Compound | 112500491 |
Last Modified | Nov 11 2021 |
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